Cas no 2227983-70-0 ((2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine)

• Product name: (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine
• CAS No: 2227983-70-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6062814
• PubChem ID: 165717521

(2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine
• EN300-1783405
• SCHEMBL23634572
• 2227983-70-0

• Inchi： 1S/C8H18N2/c1-7(9)6-8-4-3-5-10(8)2/h7-8H,3-6,9H2,1-2H3/t7-,8?/m0/s1
• InChI Key： DBSPABJYYYBRKY-JAMMHHFISA-N
• SMILES： N1(C)CCCC1C[C@H](C)N

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3Ų

Additional information on (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine

Comprehensive Overview of (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine (CAS No. 2227983-70-0): Properties, Applications, and Research Insights

The compound (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine, identified by its CAS number 2227983-70-0, is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine ring and an amine functional group, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and its potential applications in central nervous system (CNS) therapeutics.

In recent years, the demand for chiral amines like (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. This compound's stereochemistry is particularly relevant for designing enantioselective catalysts and bioactive molecules. Its CAS number 2227983-70-0 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of pyrrolidine derivatives in neuropharmacology. The 1-methylpyrrolidin-2-yl moiety in this compound suggests potential interactions with neurotransmitter receptors, making it a candidate for studies on cognitive enhancers or mood regulators. However, rigorous preclinical evaluations are necessary to explore these hypotheses further.

From a synthetic perspective, (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine can be synthesized via reductive amination or enzymatic resolution, methods that align with the industry's shift toward green chemistry. Its amine group also allows for derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug development.

The compound's physicochemical properties, such as its logP value and water solubility, are critical for formulation scientists. These parameters influence its bioavailability and metabolic stability, which are frequently queried in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Researchers often compare it to structurally similar amines to predict its behavior in biological systems.

In the context of machine learning and AI-driven drug discovery, CAS No. 2227983-70-0 has been featured in datasets used to train models for predicting molecular interactions. Its inclusion underscores its relevance in modern cheminformatics workflows. Additionally, its IUPAC name and SMILES notation are commonly indexed in chemical databases, facilitating virtual screening efforts.

Safety and regulatory compliance are paramount when handling (2S)-1-(1-methylpyrrolidin-2-yl)propan-2-amine. While it is not classified as hazardous under current guidelines, proper laboratory practices must be followed. Its stability under various pH conditions and storage recommendations are frequently searched topics among laboratory personnel.

Looking ahead, the compound's versatility positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or catalysis, CAS No. 2227983-70-0 continues to attract attention. Future studies may explore its structure-activity relationships (SAR) or its utility in bioconjugation techniques, further expanding its applications.